6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
Overview
Description
6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one, also known as Allopurinol, is a xanthine oxidase inhibitor that is commonly used in the treatment of gout and hyperuricemia. It is a synthetic analog of hypoxanthine, which is a naturally occurring purine base. Allopurinol has been extensively studied for its various biochemical and physiological effects, including its mechanism of action, synthesis method, and future directions for research.
Mechanism of Action
The mechanism of action of 6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one involves the inhibition of xanthine oxidase, which is an enzyme that catalyzes the conversion of hypoxanthine to xanthine and then to uric acid. By inhibiting xanthine oxidase, this compound reduces the production of uric acid, which is the primary cause of gout and hyperuricemia.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to reduce uric acid levels in the blood, prevent oxidative stress, and improve endothelial function. This compound has also been shown to have potential therapeutic applications in the treatment of cardiovascular disease, Alzheimer's disease, and cancer.
Advantages and Limitations for Lab Experiments
6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one has several advantages for use in lab experiments. It is a well-characterized compound that is readily available and has a long history of use in clinical settings. This compound is also relatively inexpensive and has a low toxicity profile. However, there are some limitations to the use of this compound in lab experiments. It has a short half-life and may require multiple doses to achieve therapeutic effects. Additionally, this compound may interact with other compounds, which could affect the results of experiments.
Future Directions
There are several future directions for research on 6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one. One area of research is the potential therapeutic applications of this compound in the treatment of cardiovascular disease, Alzheimer's disease, and cancer. Another area of research is the development of new xanthine oxidase inhibitors that are more effective and have fewer side effects than this compound. Finally, research is needed to better understand the biochemical and physiological effects of this compound and its mechanism of action.
Scientific Research Applications
6-Amino-1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one has been extensively studied for its scientific research applications. It has been shown to have a wide range of biochemical and physiological effects, including the inhibition of xanthine oxidase, the reduction of uric acid levels in the blood, and the prevention of oxidative stress. This compound has also been shown to have potential therapeutic applications in the treatment of cardiovascular disease, Alzheimer's disease, and cancer.
properties
IUPAC Name |
6-amino-1,3-dimethyl-2-sulfanylidenepyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3OS/c1-8-4(7)3-5(10)9(2)6(8)11/h3H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCSFOCIVLPFQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=S)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50294331 |
Source
|
| Record name | MLS002695332 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3120-52-3 |
Source
|
| Record name | MLS002695332 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95850 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | MLS002695332 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
